Cas no 2171960-35-1 ({1-(2-methylpyridin-3-yl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(2-methylpyridin-3-yl)methylazetidin-2-yl}methanamine
• CAS No: 2171960-35-1
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 6202153
• PubChem ID: 165517933
• Update Time: 2025-05-23

{1-(2-methylpyridin-3-yl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2-methylpyridin-3-yl)methylazetidin-2-yl}methanamine
• {1-[(2-methylpyridin-3-yl)methyl]azetidin-2-yl}methanamine
• EN300-1281968
• 2171960-35-1

• Inchi： 1S/C11H17N3/c1-9-10(3-2-5-13-9)8-14-6-4-11(14)7-12/h2-3,5,11H,4,6-8,12H2,1H3
• InChI Key： PJYPJJWBUQYSAD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CN=C2C)CCC1CN

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.2Ų

Additional information on {1-(2-methylpyridin-3-yl)methylazetidin-2-yl}methanamine

Compound CAS No 2171960-35-1: {1-(2-methylpyridin-3-yl)methylazetidin-2-yl}methanamine

The compound with CAS number 2171960-35-1, commonly referred to as {1-(2-methylpyridin-3-yl)methylazetidin-2-yl}methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl-substituted pyridine ring and a nitrogen-containing azetidine ring. The presence of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents. Its structural features, such as the methylpyridine moiety and the azetidine ring, provide opportunities for exploring its interactions with biological targets. For instance, researchers have investigated its ability to act as a ligand in metalloenzyme inhibition, showcasing its potential in anti-cancer drug design.

The synthesis of {1-(2-methylpyridin-3-yl)methylazetidin-2-yl}methanamine involves a multi-step process that typically begins with the preparation of the methylpyridine derivative. This is followed by the formation of the azetidine ring through intramolecular cyclization or other suitable methods. The final step involves the introduction of the methanamine group, which enhances the compound's reactivity and bioavailability.

One of the most promising aspects of this compound is its ability to undergo various post-synthesis modifications. For example, researchers have successfully appended additional functional groups to enhance its pharmacokinetic properties. These modifications have led to derivatives with improved solubility and stability, making them more suitable for in vivo studies.

In terms of applications, this compound has been utilized in the development of peptide mimetics and small molecule inhibitors. Its nitrogen-containing rings provide a platform for hydrogen bonding interactions, which are crucial for binding to protein targets. Recent research has also explored its role in catalysis, where it serves as a chiral ligand in asymmetric synthesis reactions.

The structural versatility of {1-(2-methylpyridin-3-yl)methylazetidin-2-yl}methanamine has also made it a valuable tool in materials science. Its ability to form supramolecular assemblies has been leveraged in the creation of self-assembled monolayers and other nanostructured materials. These applications highlight its potential beyond traditional pharmaceutical uses.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of this compound's interactions with biological systems. By combining computational modeling with experimental studies, scientists hope to uncover new insights into its therapeutic potential. Additionally, efforts are being made to optimize its synthesis pathways for large-scale production, ensuring its availability for both academic and industrial applications.

In conclusion, CAS No 2171960-35-1 represents a compelling example of how structural diversity can lead to multifaceted applications in chemistry and biology. As research continues to uncover new facets of this compound's properties and functionalities, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.